Cas no 24470-78-8 (Isopropyltriphenylphosphonium iodide)

• Product Name: Isopropyltriphenylphosphonium iodide
• CAS No: 24470-78-8
• MF: C₂₁H₂₂IP
• MW: 432.27761888504
• MDL: MFCD00031595
• CID: 88512
• PubChem ID: 24863508
• Update Time: 2025-05-26

Isopropyltriphenylphosphonium iodide Chemical and Physical Properties

Names and Identifiers

• Isopropyltriphenylphosphonium iodide
• (2-Propyl)triphenylphosphonium iodide
• triphenyl(propan-2-yl)phosphanium,iodide
• (1-Methylethyl)triphenylphosphonium iodide
• (CH3)2CHP(1+)Ph3*I(1-)
• (CH3)2CHP(Ph)3I
• i-propyltriphenylphosphonium iodide
• prop-2-yltriphenylphosphonium iodide
• triphenylisopropyl-phosphonium iodide
• NSC 140615
• Triphenylisopropylphosphonium iodide
• triphenyl(propan-2-yl)phosphanium iodide
• Phosphonium, (1-methylethyl)triphenyl-, iodide
• Isopropyl triphenyl phosphonium iodide
• AK112149
• I-PROPYL TRIPHENYLPHOSPHONIUM IODIDE
• isopropyl triphenylphosphonium iodide
• NSC140615
• Isopropyltriphenylphosphonium iodide, 98%
• KSC493K7J
• isopropyltriphenylphosphine iodide
• Isopropyl-triphenylphosphonium iodide
• AKOS015833262
• Triphenyl(propan-2-yl)phosphonium bromide
• UNII-JY7N4HF6BS
• NSC-140615
• JY7N4HF6BS
• iso-propyltriphenylphosphonium iodide
• STR02990
• isopropyltriphenylphosphanium iodide
• triphenyl(propan-2-yl)phosphanium;iodide
• AXJIEBIICMMLEY-UHFFFAOYSA-M
• prop-2-yl triphenyl phosphonium iodide
• J-015542
• Phosphonium, (1-methylethyl)triphenyl-, iodide (1:1)
• I0552
• isopropyl(triphenyl)phosphonium iodide
• triphenyl(propan-2-yl)phosphonium iodide
• MFCD00031595
• 24470-78-8
• CS-D0580
• Isopropyl-triphenyl-phosphonium iodide
• DTXSID80947368
• SCHEMBL723719
• triphenyl isopropyl phosphonium iodide
• FT-0627498
• EINECS 246-281-5
• HHBXWXJLQYJJBW-UHFFFAOYSA-M
• SY045835
• (1-methylethyl)(triphenyl)phosphonium iodide
• F10036
• C21H22IP
• BAA53033
• (1-Methylethyl)triphenylphosphonium Iodide; (1-Methylethyl)triphenylphosphonium Iodide; NSC 140615; Triphenylisopropylphosphonium Iodide
• DB-046460
• NS00050616

• MDL： MFCD00031595
• Inchi： 1S/C21H22P.HI/c1-18(2)22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-18H,1-2H3;1H/q+1;/p-1
• InChI Key： HHBXWXJLQYJJBW-UHFFFAOYSA-M
• SMILES： [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)C
• BRN： 3599629

Computed Properties

• Exact Mass: 432.05000
• Monoisotopic Mass: 432.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 194-197 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Solubility in methanol, very faint turbidity.
• PSA: 13.59000
• LogP: 1.39290
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Isopropyltriphenylphosphonium iodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Isopropyltriphenylphosphonium iodide

Recent Advances in the Application of Isopropyltriphenylphosphonium Iodide (CAS: 24470-78-8) in Chemical Biology and Pharmaceutical Research

Isopropyltriphenylphosphonium iodide (CAS: 24470-78-8) is a quaternary phosphonium salt that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cationic structure, has been extensively studied for its role in organic synthesis, mitochondrial targeting, and as a potential therapeutic agent. The following sections provide a comprehensive overview of the latest research developments related to this compound, highlighting its mechanisms of action, synthetic utility, and emerging applications in drug discovery.

Recent studies have demonstrated the efficacy of Isopropyltriphenylphosphonium iodide as a key intermediate in the synthesis of phosphonium-based ionic liquids and catalysts. Its ability to stabilize reactive intermediates and facilitate nucleophilic substitutions has made it a valuable tool in organic chemistry. For instance, a 2023 study published in the Journal of Organic Chemistry showcased its use in the stereoselective synthesis of complex heterocycles, underscoring its potential in medicinal chemistry. The compound's lipophilic cation structure also enables it to accumulate in mitochondria, making it a promising candidate for targeted drug delivery systems.

In the realm of pharmaceutical research, Isopropyltriphenylphosphonium iodide has been investigated for its potential anticancer properties. A groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines by disrupting mitochondrial function. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing insights for the design of novel anticancer agents. Additionally, its role in enhancing the bioavailability of poorly soluble drugs through salt formation has been explored, offering new avenues for formulation development.

Beyond its therapeutic potential, Isopropyltriphenylphosphonium iodide has also found applications in materials science. Researchers have utilized its ionic properties to develop advanced polymeric materials with enhanced thermal stability and conductivity. A recent publication in ACS Applied Materials & Interfaces (2024) highlighted its incorporation into ion-conductive membranes for energy storage devices, demonstrating its versatility beyond traditional chemical and biological applications.

In conclusion, Isopropyltriphenylphosphonium iodide (CAS: 24470-78-8) continues to be a compound of significant interest in multidisciplinary research. Its diverse applications—spanning organic synthesis, drug discovery, and materials science—underscore its importance in advancing scientific and technological innovations. Future research is expected to further explore its mechanistic underpinnings and optimize its utility in targeted therapies and sustainable material design.